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Compound of Interest

Compound Name: 5-O-DMT-ibu-rG
Cat. No.: B15600488
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the recommended storage and handling conditions
for 5'-O-DMT-N2-isobutyrylguanosine (5'-O-DMT-ibu-rG), a modified ribonucleoside crucial for
the synthesis of RNA oligonucleotides. Adherence to these guidelines is essential to ensure the
compound's integrity, stability, and safety in a laboratory setting.

Compound Specifications

Property Value

5'-0-(4,4'-Dimethoxytrityl)-N2-

isobutyrylguanosine

Chemical Name

Molecular Formula Cs5H37NsOs

Molecular Weight 655.70 g/mol
Appearance White to off-white solid
CAS Number 81246-83-5
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Storage Conditions

Proper storage is critical to prevent the degradation of 5'-O-DMT-ibu-rG. The stability of the
compound is dependent on its form (powder or in solvent) and the storage temperature.

Solid Form (Powder)

Temperature Duration Recommended Conditions

Sealed container, protected

-20°C Up to 3 years ] )
from light and moisture[1].
Keep in a dark place, sealed in
2-8°C Short-term ]
a dry environment[2][3][4].
In Solvent

Once dissolved, the stability of 5'-O-DMT-ibu-rG is reduced. It is imperative to aliquot the
solution to avoid repeated freeze-thaw cycles.

Temperature Duration Recommended Conditions

Aliquoted in a suitable
-80°C Up to 6 months
solvent[1].

Aliquoted in a suitable
-20°C Up to 1 month
solvent[1].

Handling Procedures

Due to the chemical nature of 5'-O-DMT-ibu-rG and its use in sensitive applications, careful
handling is necessary to prevent contamination and degradation, and to ensure personnel
safety.

Personal Protective Equipment (PPE)

When handling 5'-O-DMT-ibu-rG, especially in its powdered form, the following personal
protective equipment should be worn:
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Gloves: Nitrile gloves are recommended.
Eye Protection: Safety glasses with side shields or goggles.
Lab Coat: A standard laboratory coat.

Respiratory Protection: A dust mask or respirator should be used when handling the powder
to avoid inhalation.

Reconstitution and Dissolution

5'-O-DMT-ibu-rG is soluble in dimethyl sulfoxide (DMSO). The following protocol outlines the
general procedure for its dissolution.

Experimental Protocol: Dissolving 5'-O-DMT-ibu-rG in DMSO

Preparation: Allow the vial of 5'-O-DMT-ibu-rG and the DMSO to equilibrate to room
temperature before opening to prevent condensation of moisture, which can lead to
hydrolysis.

Solvent Addition: Add the desired volume of newly opened, anhydrous DMSO to the vial
containing the compound. Hygroscopic DMSO can significantly impact solubility[1].

Facilitating Dissolution: If the compound does not readily dissolve, sonication can be used to
aid the process[1]. Place the vial in an ultrasonic bath and sonicate in short bursts until the
solid is completely dissolved. Avoid excessive heating of the sample during sonication.

Concentration Calculation: For a desired stock solution concentration, use the following
formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )[1].

Aliquoting and Storage: Once the stock solution is prepared, it should be immediately
aliquoted into smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots
at -80°C for long-term storage or -20°C for short-term storage[1].

Stability Considerations

The 5'-O-DMT protecting group is labile under acidic conditions. Therefore, exposure to acidic

environments should be strictly avoided during handling and storage. For phosphoramidite
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forms of related compounds, stability in solution is known to decrease over time, with
guanosine derivatives being particularly susceptible to degradation[5]. It is recommended to
use freshly prepared solutions for optimal results in downstream applications such as
oligonucleotide synthesis.

Safety and Disposal
Hazard Identification

Based on available safety data, 5'-O-DMT-ibu-rG is classified with the following hazards:

H302: Harmful if swallowed[3][6].

H315: Causes skin irritation[3].

H319: Causes serious eye irritation[3].

H335: May cause respiratory irritation[3].

H410: Very toxic to aquatic life with long lasting effects[6].

Precautionary Measures

The following precautionary statements should be observed:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray|[3].

e P264: Wash skin thoroughly after handling[3][6].

e P270: Do not eat, drink or smoke when using this product[3][6].

o P280: Wear protective gloves/protective clothing/eye protection/face protection[3].

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell[3][6].

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water[3].
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing|[3].

Disposal

Dispose of unused compound and any contaminated materials in accordance with local, state,
and federal regulations for hazardous chemical waste. Avoid release to the environment[6].

Visualized Workflows

The following diagrams illustrate the key workflows for the storage and handling of 5'-O-DMT-
ibu-rG.

Storage Workflow for 5-O-DMT-ibu-rG
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Click to download full resolution via product page

Caption: Recommended storage workflow for 5'-O-DMT-ibu-rG in solid and solution forms.
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Caption: Step-by-step workflow for the safe handling and reconstitution of 5'-O-DMT-ibu-rG.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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